Cas no 1692008-69-7 (3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 1692008-69-7
• MF: C₉H₉Cl₂F₂N
• MW: 240.077267408371
• CID: 6368793
• PubChem ID: 103759791
• Update Time: 2025-05-27

3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine
• 1692008-69-7
• EN300-1932220

• Inchi： 1S/C9H9Cl2F2N/c10-6-2-1-3-7(11)5(6)4-8(14)9(12)13/h1-3,8-9H,4,14H2
• InChI Key： GMOSDSLNBIYNJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C(F)F)N)Cl

Computed Properties

• Exact Mass: 239.0080110g/mol
• Monoisotopic Mass: 239.0080110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine

3-(2,6-Dichlorophenyl)-1,1-Difluoropropan-2-amine: An Emerging Compound in Medicinal Chemistry

3-(2,6-Dichlorophenyl)-1,1-difluoropropan-2-amine (CAS No. 1692008-69-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorinated amines and has been extensively studied for its pharmacological properties and biological activities.

The structural characteristics of 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine are particularly noteworthy. The presence of two chlorine atoms on the phenyl ring and two fluorine atoms on the propyl chain imparts significant stability and lipophilicity to the molecule. These properties are crucial for enhancing the compound's ability to cross biological membranes and interact with target proteins effectively. Recent studies have highlighted the importance of these structural modifications in improving the pharmacokinetic profiles of small molecules, making them more suitable for drug development.

In terms of biological activity, 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine has shown promising results in various preclinical models. One of the most significant areas of research has been its potential as an antidepressant. Studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This makes it a potential candidate for the treatment of major depressive disorder (MDD) and other mood disorders.

Additionally, 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that it could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic profile of 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine is another area of active research. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which may allow for less frequent dosing regimens. Moreover, it demonstrates low toxicity in preclinical safety assessments, making it a promising candidate for further clinical development.

In the context of drug discovery, 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the core structure or substituents, researchers can optimize the compound's potency and selectivity for specific targets. For instance, recent efforts have focused on enhancing its binding affinity to serotonin transporters (SERT) and norepinephrine transporters (NET), which are key targets for antidepressant drugs.

The clinical potential of 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine is also being explored through various phases of clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. However, more extensive studies are needed to fully understand its therapeutic benefits and potential side effects. The ongoing clinical trials aim to evaluate its effectiveness in treating MDD and other psychiatric disorders.

In conclusion, 3-(2,6-dichlorophenyl)-1,1-difluoropropan-2-amine (CAS No. 1692008-69-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play a significant role in advancing our understanding of neurochemical processes and developing new therapeutic strategies for various diseases.